Cas no 866621-26-3 (methyl (E)-3-(1-acetyl-3,5-dimethyl-pyrazol-4-yl)prop-2-enoate)

• Product Name: methyl (E)-3-(1-acetyl-3,5-dimethyl-pyrazol-4-yl)prop-2-enoate
• CAS No: 866621-26-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 1855078
• PubChem ID: 25137632
• Update Time: 2025-04-21

methyl (E)-3-(1-acetyl-3,5-dimethyl-pyrazol-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (E)-3-(1-acetyl-3,5-dimethyl-pyrazol-4-yl)prop-2-enoate
• LogP
• methyl (E)-3-(1-acetyl-3,5-dimethylpyrazol-4-yl)prop-2-enoate
• 866621-26-3
• SCHEMBL15481147
• DTXSID20648822
• Methyl (2E)-3-(1-acetyl-3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enoate

• Inchi： 1S/C11H14N2O3/c1-7-10(5-6-11(15)16-4)8(2)13(12-7)9(3)14/h5-6H,1-4H3/b6-5+
• InChI Key： JAGPJBBEHGCFGM-AATRIKPKSA-N
• SMILES： O=C(C)N1C(C)=C(/C=C/C(=O)OC)C(C)=N1

Computed Properties

• Exact Mass: 222.10044231Da
• Monoisotopic Mass: 222.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.2Ų